Cas no 1804481-12-6 (2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804481-12-6
• MF: C₈H₇ClF₃NO₃
• MW: 257.59429192543
• CID: 4832578
• Update Time: 2025-06-12

2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H7ClF3NO3/c9-1-5-7(16-8(10,11)12)4(3-14)6(15)2-13-5/h2,14-15H,1,3H2
• InChI Key： XOYQMFVWTFBULS-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(CO)C(=CN=1)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 1.8
• Topological Polar Surface Area: 62.6

Additional information on 2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol

Comprehensive Overview of 2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804481-12-6)

2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol is a specialized organic compound with a unique structural framework, combining a pyridine core with functional groups such as chloromethyl, hydroxy, and trifluoromethoxy. Its CAS No. 1804481-12-6 ensures precise identification in chemical databases, making it a subject of interest in pharmaceutical and agrochemical research. The compound’s multifunctional design enables potential applications in drug discovery, particularly in modulating biological targets due to its trifluoromethoxy group, which enhances metabolic stability and lipophilicity.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their role in optimizing drug candidates. Researchers frequently search for "pyridine derivatives in medicinal chemistry" or "trifluoromethoxy group benefits," reflecting the compound’s relevance. The hydroxy and chloromethyl moieties further expand its utility, enabling derivatization for custom synthesis. This aligns with trends in fragment-based drug design, where modular building blocks like 2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol are prized for their versatility.

From a synthetic perspective, the compound’s pyridine-4-methanol backbone offers a platform for further functionalization. Laboratories exploring "heterocyclic compound synthesis" or "chloromethyl group reactions" may find this molecule invaluable. Its stability under various conditions, coupled with the electron-withdrawing effect of the trifluoromethoxy group, makes it a candidate for catalysis studies. Notably, the hydroxy group’s presence allows for hydrogen bonding, a feature often exploited in molecular recognition studies.

Environmental and regulatory considerations are also critical. While not classified as hazardous, the compound’s chloromethyl group necessitates careful handling, aligning with broader industry shifts toward sustainable chemistry. Searches for "green synthesis of pyridine derivatives" highlight this priority. Innovations in catalytic methods or solvent-free reactions could leverage this compound’s properties to minimize waste, addressing the growing demand for eco-friendly processes.

In summary, 2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804481-12-6) represents a convergence of structural ingenuity and practical utility. Its applications span drug development, materials science, and catalysis, resonating with contemporary research themes. As the scientific community continues to explore "multifunctional pyridine compounds" and "trifluoromethoxy applications," this compound stands out as a promising candidate for future breakthroughs.